Cas no 82313-30-2 (2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI))

• Product name: 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
• CAS No: 82313-30-2
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 708339

2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
• 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1alpha,4alpha,6alpha)- (9CI)
• 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1α,4α,6α)- (9CI)

• Inchi： 1S/C8H7ClO3/c9-7(10)5-3-4-1-2-6(5)12-8(4)11/h1-2,4-6H,3H2/t4-,5+,6+/m1/s1
• InChI Key： GINQQUNUFTYACJ-SRQIZXRXSA-N
• SMILES： C(Cl)([C@@H]1[C@]2([H])C=C[C@]([H])(C1)C(=O)O2)=O

Computed Properties

• Exact Mass: 186.008
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2